Cas no 1614-06-8 (2-(4-Nitrophenyl)-1H-imidazole)
2-(4-Nitrophenyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Nitrophenyl)-1H-imidazole
- 2-(4-NITRO-PHENYL)-1H-IMIDAZOLE
- 2-(4-NITROPHENYL)IMIDAZOLE
- 2-p-nitrophenylimidazole
- BAA61406
- SY012463
- 4-(imidazol-2-yl)-nitrobenzene
- 2-(4-nitrophenyl)-1H-imidazol
- CHEMBL561551
- DTXSID90467709
- 1H-imidazole, 2-(4-nitrophenyl)-, hydrochloride
- 1H-Imidazole, 2-(4-nitrophenyl)-
- MFCD08668825
- STL357535
- AKOS010081685
- J-009826
- ALBB-018226
- NCGC00374431-01
- SCHEMBL76309
- EN300-49720
- GJKIAPNNPWBCOF-UHFFFAOYSA-N
- DB-064394
- p-nitro-phenylimidazole
- 1614-06-8
- BS-50076
-
- MDL: MFCD08668825
- Inchi: 1S/C9H7N3O2/c13-12(14)8-3-1-7(2-4-8)9-10-5-6-11-9/h1-6H,(H,10,11)
- InChI Key: GJKIAPNNPWBCOF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)C1=NC=CN1)=O
Computed Properties
- Exact Mass: 189.05400
- Monoisotopic Mass: 189.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- PSA: 74.50000
- LogP: 2.50810
2-(4-Nitrophenyl)-1H-imidazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Nitrophenyl)-1H-imidazole Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Nitrophenyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM186729-250mg |
2-(4-Nitrophenyl)-1H-imidazole |
1614-06-8 | 97% | 250mg |
$74 | 2023-02-17 | |
| Chemenu | CM186729-1g |
2-(4-Nitrophenyl)-1H-imidazole |
1614-06-8 | 97% | 1g |
$182 | 2023-02-17 | |
| Chemenu | CM186729-5g |
2-(4-Nitrophenyl)-1H-imidazole |
1614-06-8 | 97% | 5g |
$544 | 2023-02-17 | |
| Apollo Scientific | OR470195-1g |
2-(4-Nitrophenyl)imidazole |
1614-06-8 | 1g |
£210.00 | 2023-09-02 | ||
| Apollo Scientific | OR470195-5g |
2-(4-Nitrophenyl)imidazole |
1614-06-8 | 5g |
£588.00 | 2023-09-02 | ||
| Chemenu | CM186729-5g |
2-(4-Nitrophenyl)-1H-imidazole |
1614-06-8 | 97% | 5g |
$373 | 2021-08-05 | |
| abcr | AB285424-250 mg |
2-(4-Nitro-phenyl)-1H-imidazole, 97%; . |
1614-06-8 | 97% | 250 mg |
€209.40 | 2023-07-20 | |
| abcr | AB285424-1 g |
2-(4-Nitro-phenyl)-1H-imidazole, 97%; . |
1614-06-8 | 97% | 1 g |
€434.10 | 2023-07-20 | |
| TRC | N926405-50mg |
2-(4-Nitrophenyl)-1H-imidazole |
1614-06-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N926405-100mg |
2-(4-Nitrophenyl)-1H-imidazole |
1614-06-8 | 100mg |
$ 95.00 | 2022-06-03 |
2-(4-Nitrophenyl)-1H-imidazole Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-(4-Nitrophenyl)-1H-imidazole
Professional Introduction to 2-(4-Nitrophenyl)-1H-imidazole (CAS No. 1614-06-8)
2-(4-Nitrophenyl)-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number CAS No. 1614-06-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both a nitro group and an imidazole ring in its molecular structure imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for various biological assays.
The imidazole core, a five-membered aromatic ring containing two nitrogen atoms, is well-documented for its role in numerous bioactive molecules, including antifungals and antivirals. When combined with a nitrophenyl moiety, the compound exhibits enhanced solubility and bioavailability, which are critical factors in pharmaceutical design. Recent studies have highlighted the2-(4-Nitrophenyl)-1H-imidazole as a promising scaffold for developing novel therapeutic agents targeting neurological disorders and inflammatory conditions.
In the realm of medicinal chemistry, theCAS No. 1614-06-8 compound has been extensively explored for its pharmacological properties. Research indicates that this molecule interacts with specific enzymatic pathways, potentially modulating inflammatory responses and oxidative stress. Preliminary in vitro studies have demonstrated its efficacy in inhibiting certain kinases associated with chronic diseases, suggesting a therapeutic window for further clinical investigation.
The synthesis of2-(4-Nitrophenyl)-1H-imidazole involves multi-step organic reactions, typically starting from commercially available precursors such as 4-nitrobenzaldehyde and imidazole derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These techniques align with modern trends in green chemistry, emphasizing sustainable practices in pharmaceutical manufacturing.
One of the most compelling aspects of this compound is its versatility in drug design. The nitro group can be further functionalized through reduction or nucleophilic aromatic substitution, allowing chemists to tailor the molecule for specific biological targets. Additionally, the imidazole ring serves as a hydrogen bond acceptor, enhancing binding affinity to biological receptors. Such features makeCAS No. 1614-06-8 an attractive candidate for structure-activity relationship (SAR) studies.
Recent advancements in computational chemistry have accelerated the discovery process for2-(4-Nitrophenyl)-1H-imidazole-based drugs. Molecular docking simulations have been used to predict binding interactions with target proteins, providing insights into potential drug mechanisms. These computational approaches complement experimental work, enabling faster screening of analogs with improved pharmacokinetic profiles.
The pharmacokinetic properties ofCAS No. 1614-06-8 are another area of active research. Studies suggest that this compound exhibits moderate oral bioavailability and rapid metabolic clearance, necessitating careful dosing regimens in clinical settings. Understanding these parameters is crucial for optimizing therapeutic efficacy while minimizing side effects.
In conclusion, 2-(4-Nitrophenyl)-1H-imidazole represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a key intermediate in drug development. As scientific methodologies continue to evolve, further exploration of this molecule will undoubtedly yield novel insights into treating complex diseases.
1614-06-8 (2-(4-Nitrophenyl)-1H-imidazole) Related Products
- 1772-39-0(1H-Benzimidazole,6-nitro-2-(4-nitrophenyl)-)
- 30363-02-1(1,3,5-Triazine,2,4-bis(4-nitrophenyl)-6-phenyl-)
- 71002-88-5(4-(5-Nitrobenzimidazol-2-yl)aniline)
- 13682-18-3(2-(3-Nitrophenyl)-1H-imidazole)
- 19022-06-1(1H-Benzimidazole,2-(3,5-dinitrophenyl)-)
- 15456-62-9(2-(3-Nitrophenyl)-1H-benzimidazole)
- 729-13-5(2-(4-Nitrophenyl)-1H-benzimidazole)
- 30361-90-1(1,3,5-Triazine,2-(3-nitrophenyl)-)
- 13960-34-4(2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine)
- 13960-33-3(1,3,5-Triazine,2-(4-nitrophenyl)-4,6-diphenyl-)